Cas no 1448134-73-3 (N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-3-carboxamide)

• Product Name: N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-3-carboxamide
• CAS No: 1448134-73-3
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 5907825
• PubChem ID: 71810459
• Update Time: 2025-05-25

N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-3-carboxamide
• AKOS024568045
• F6451-1594
• 1448134-73-3
• N-[2-METHOXY-2-(2-METHYLPHENYL)ETHYL]THIOPHENE-3-CARBOXAMIDE

• Inchi： 1S/C15H17NO2S/c1-11-5-3-4-6-13(11)14(18-2)9-16-15(17)12-7-8-19-10-12/h3-8,10,14H,9H2,1-2H3,(H,16,17)
• InChI Key： FPMDNYKEQMFDRE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NCC(C1C=CC=CC=1C)OC)=O

Computed Properties

• Exact Mass: 275.09799996g/mol
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.6Ų

Additional information on N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-3-carboxamide

Comprehensive Overview of N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-3-carboxamide (CAS No. 1448134-73-3)

N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-3-carboxamide, with the CAS number 1448134-73-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiophene-3-carboxamide moiety with a 2-methoxy-2-(o-tolyl)ethyl group, making it a promising candidate for various applications. Its structural complexity and functional versatility have led to increased interest among researchers exploring novel bioactive molecules.

In recent years, the demand for thiophene-based derivatives has surged due to their broad-spectrum biological activities. The N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-3-carboxamide compound is no exception, as it exhibits potential in modulating specific biochemical pathways. Researchers are particularly intrigued by its possible role in enzyme inhibition and receptor binding, which are critical areas in drug discovery. The compound's methoxy and tolyl substituents further enhance its pharmacokinetic properties, making it a subject of ongoing studies.

The synthesis of CAS 1448134-73-3 involves multi-step organic reactions, including amide coupling and etherification, which require precise control of reaction conditions. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, efforts are also being made to optimize its synthesis using environmentally friendly catalysts and solvents.

From an industrial perspective, N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-3-carboxamide is being evaluated for its potential in crop protection formulations. Its unique chemical profile may offer advantages in pest resistance management, a hot topic in agriculture due to the increasing need for sustainable solutions. Additionally, its compatibility with other agrochemicals makes it a viable component in integrated pest management systems.

In the pharmaceutical sector, this compound is being explored for its neuroprotective and anti-inflammatory properties. With the rise of neurodegenerative diseases and chronic inflammation conditions, the search for new therapeutic agents has intensified. Preliminary studies suggest that 1448134-73-3 may interact with key cellular targets, though further in vivo and clinical trials are necessary to validate these findings.

The compound's patent landscape and intellectual property status are also areas of interest for stakeholders. As innovation in chemical entities accelerates, understanding the legal and commercial aspects of such compounds becomes crucial. Companies investing in R&D are keen to explore its potential applications while navigating regulatory requirements.

In conclusion, N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-3-carboxamide (CAS No. 1448134-73-3) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to agrochemical innovation, highlight its significance in modern science. As research progresses, this compound may well emerge as a cornerstone in addressing some of the most pressing challenges in health and agriculture.